Cas no 941981-29-9 (N-(2,4-difluorophenyl)-2-2-(4-ethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide)
N-(2,4-difluorophenyl)-2-2-(4-ethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2,4-Difluorophenyl)-2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazine-5(4H)-acetamide
- N-(2,4-difluorophenyl)-2-(2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl)acetamide
- 941981-29-9
- F3222-0934
- AKOS004990573
- N-(2,4-difluorophenyl)-2-[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]acetamide
- N-(2,4-difluorophenyl)-2-2-(4-ethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide
-
- Inchi: 1S/C22H18F2N4O3/c1-2-31-16-6-3-14(4-7-16)19-12-20-22(30)27(9-10-28(20)26-19)13-21(29)25-18-8-5-15(23)11-17(18)24/h3-12H,2,13H2,1H3,(H,25,29)
- InChI Key: GQIDCTNDVSFBEJ-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1NC(CN1C=CN2C(=CC(C3C=CC(=CC=3)OCC)=N2)C1=O)=O)F
Computed Properties
- Exact Mass: 424.13469677g/mol
- Monoisotopic Mass: 424.13469677g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 686
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 76.5Ų
Experimental Properties
- Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 583.7±50.0 °C(Predicted)
- pka: 11.43±0.70(Predicted)
N-(2,4-difluorophenyl)-2-2-(4-ethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3222-0934-2μmol |
N-(2,4-difluorophenyl)-2-[2-(4-ethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
941981-29-9 | 90%+ | 2μl |
$57.0 | 2023-04-27 | |
| Life Chemicals | F3222-0934-5μmol |
N-(2,4-difluorophenyl)-2-[2-(4-ethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
941981-29-9 | 90%+ | 5μl |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3222-0934-10μmol |
N-(2,4-difluorophenyl)-2-[2-(4-ethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
941981-29-9 | 90%+ | 10μl |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3222-0934-1mg |
N-(2,4-difluorophenyl)-2-[2-(4-ethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
941981-29-9 | 90%+ | 1mg |
$54.0 | 2023-04-27 | |
| Life Chemicals | F3222-0934-2mg |
N-(2,4-difluorophenyl)-2-[2-(4-ethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
941981-29-9 | 90%+ | 2mg |
$59.0 | 2023-04-27 | |
| Life Chemicals | F3222-0934-3mg |
N-(2,4-difluorophenyl)-2-[2-(4-ethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
941981-29-9 | 90%+ | 3mg |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3222-0934-4mg |
N-(2,4-difluorophenyl)-2-[2-(4-ethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
941981-29-9 | 90%+ | 4mg |
$66.0 | 2023-04-27 | |
| Life Chemicals | F3222-0934-5mg |
N-(2,4-difluorophenyl)-2-[2-(4-ethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
941981-29-9 | 90%+ | 5mg |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3222-0934-10mg |
N-(2,4-difluorophenyl)-2-[2-(4-ethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
941981-29-9 | 90%+ | 10mg |
$79.0 | 2023-04-27 | |
| Life Chemicals | F3222-0934-15mg |
N-(2,4-difluorophenyl)-2-[2-(4-ethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide |
941981-29-9 | 90%+ | 15mg |
$89.0 | 2023-04-27 |
N-(2,4-difluorophenyl)-2-2-(4-ethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
Additional information on N-(2,4-difluorophenyl)-2-2-(4-ethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide
Comprehensive Overview of N-(2,4-difluorophenyl)-2-2-(4-ethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide (CAS No. 941981-29-9)
N-(2,4-difluorophenyl)-2-2-(4-ethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide (CAS No. 941981-29-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the pyrazolo[1,5-a]pyrazine class, which is known for its diverse biological activities. The presence of difluorophenyl and ethoxyphenyl moieties enhances its molecular stability and interaction capabilities, making it a subject of interest for drug discovery and development.
One of the key reasons for the growing interest in N-(2,4-difluorophenyl)-2-2-(4-ethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide is its potential role in targeting specific enzymatic pathways. Researchers are exploring its applicability in modulating protein-protein interactions, particularly in diseases where such interactions play a critical role. The compound's 4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine core is structurally analogous to several known bioactive molecules, which further underscores its therapeutic potential.
In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. N-(2,4-difluorophenyl)-2-2-(4-ethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide aligns with this trend, as its molecular framework allows for selective binding to target proteins. This specificity is crucial for minimizing off-target effects, a common challenge in drug development. Additionally, the compound's acetamide group provides a versatile handle for further chemical modifications, enabling the synthesis of derivatives with optimized properties.
The synthesis of N-(2,4-difluorophenyl)-2-2-(4-ethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide involves multi-step organic reactions, including condensation and cyclization processes. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are typically employed to ensure purity and structural confirmation. These analytical techniques are essential for maintaining the compound's integrity, especially in preclinical studies where consistency is paramount.
From a commercial perspective, CAS No. 941981-29-9 is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. Its applications extend beyond drug development, including use as a reference standard in analytical chemistry and as a building block for more complex molecules. The compound's stability under standard laboratory conditions further enhances its utility across various experimental setups.
As the scientific community continues to explore the therapeutic potential of pyrazolo[1,5-a]pyrazine derivatives, N-(2,4-difluorophenyl)-2-2-(4-ethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide stands out as a promising candidate. Its combination of structural novelty and functional versatility positions it as a valuable tool for researchers aiming to address unmet medical needs. Future studies may focus on optimizing its pharmacokinetic properties and evaluating its efficacy in vivo, paving the way for potential clinical applications.
941981-29-9 (N-(2,4-difluorophenyl)-2-2-(4-ethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)